(4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol
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Description
(4-(2-Fluorobenzyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol (CAS: 1707571-39-8) is a triazole derivative characterized by a 2-fluorobenzyl group at the N4 position, a methylthio (-SMe) group at C5, and a hydroxymethyl (-CH2OH) substituent at C3 (). Its molecular formula is C11H12FN3OS (MW: 253.30 g/mol).
Properties
Molecular Formula |
C11H12FN3OS |
|---|---|
Molecular Weight |
253.30 g/mol |
IUPAC Name |
[4-[(2-fluorophenyl)methyl]-5-methylsulfanyl-1,2,4-triazol-3-yl]methanol |
InChI |
InChI=1S/C11H12FN3OS/c1-17-11-14-13-10(7-16)15(11)6-8-4-2-3-5-9(8)12/h2-5,16H,6-7H2,1H3 |
InChI Key |
GMFMLZKUPIKJON-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=NN=C(N1CC2=CC=CC=C2F)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Triazole Derivatives
Substituent Variations and Physicochemical Properties
Triazole derivatives exhibit diverse properties based on substituent patterns. Key comparisons include:
Key Observations :
- The target compound’s hydroxymethyl group distinguishes it from thiol-containing analogs (e.g., ), offering improved solubility for pharmaceutical applications .
- Fluorine at the benzyl position (vs. bromine in ) reduces steric hindrance while maintaining electronic effects.
Antimicrobial and Antifungal Activity
- Target Compound: No direct activity data provided, but structurally similar triazoles (e.g., 4-(4-Methoxyphenyl)-5-phenyl derivatives) show antifungal and antibiotic properties .
- Analog from : Compounds with chlorobenzyl and thiadiazole groups exhibit moderate antimicrobial activity, suggesting substituent-dependent efficacy.
- Analog from : Triazole-3-thiol derivatives (e.g., TRD) demonstrate corrosion inhibition, highlighting versatility in non-pharmaceutical applications .
Electronic and Steric Effects
- The methylthio group in the target compound may mimic sulfur-containing inhibitors (e.g., TRD in ), which act as mixed-type corrosion inhibitors via adsorption on metal surfaces .
- 2-Fluorobenzyl vs. 4-methoxyphenyl (): Fluorine’s electronegativity may enhance receptor binding affinity compared to methoxy’s electron-donating effects.
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